Cas no 1171394-45-8 (2-cyclopentyl-1-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one)

• Product Name: 2-cyclopentyl-1-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one
• CAS No: 1171394-45-8
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 6494931
• PubChem ID: 44068480
• Update Time: 2025-08-04

2-cyclopentyl-1-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-1-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one
• F5496-0191
• 2-cyclopentyl-1-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}ethan-1-one
• AKOS024511188
• 2-cyclopentyl-1-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]ethanone
• 2-cyclopentyl-1-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)ethanone
• 1171394-45-8
• VU0645298-1

• Inchi： 1S/C18H23N3O2S/c22-16(12-13-4-1-2-5-13)21-9-7-14(8-10-21)17-19-20-18(24-17)15-6-3-11-23-15/h3,6,11,13-14H,1-2,4-5,7-10,12H2
• InChI Key： YASSKDSPHUZNAL-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CO2)=NN=C1C1CCN(C(CC2CCCC2)=O)CC1

Computed Properties

• Exact Mass: 345.15109816g/mol
• Monoisotopic Mass: 345.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.5Ų

Additional information on 2-cyclopentyl-1-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one

Professional Introduction to Compound with CAS No. 1171394-45-8 and Product Name: 2-cyclopentyl-1-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one

Compound with the CAS number 1171394-45-8 and the product name 2-cyclopentyl-1-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential therapeutic applications. The molecular structure of this compound incorporates multiple functional groups, including a cyclopentyl moiety, a piperidine ring, and a thiadiazole-furan hybrid, which contribute to its unique chemical properties and biological activity.

The cyclopentyl group in the molecular framework provides steric stability and influences the overall solubility and metabolic pathways of the compound. This structural feature is particularly important in drug design, as it can modulate the compound's pharmacokinetic profile. The presence of the piperidine ring further enhances the compound's bioavailability by improving its interaction with biological targets. Piperidine derivatives are well-known for their role in medicinal chemistry due to their ability to form stable hydrogen bonds and exhibit favorable pharmacological properties.

The core of the compound's structure is the thiadiazole-furan hybrid, which has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Thiadiazole derivatives are known for their ability to inhibit various enzymes and receptors involved in pathogenic processes. The incorporation of a furan moiety into the thiadiazole scaffold introduces additional electronic and steric effects that can fine-tune the biological activity of the compound. This hybridization strategy has been successfully employed in recent years to develop novel therapeutics with enhanced efficacy and reduced side effects.

Recent research has highlighted the potential of 2-cyclopentyl-1-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one as a lead compound for further development in oncology. Studies have demonstrated that this compound exhibits significant inhibitory activity against various cancer cell lines by targeting key signaling pathways involved in tumor growth and progression. The mechanism of action involves the modulation of enzymes such as kinases and transcription factors, which are critical for cancer cell survival and proliferation.

In addition to its antitumor properties, this compound has shown promise in preclinical models for treating inflammatory diseases. The thiadiazole-furan hybrid has been found to inhibit inflammatory cytokine production by modulating immune cell function. This makes it a potential candidate for developing new treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The dual functionality of this compound as both an anti-inflammatory agent and an anticancer drug offers a unique therapeutic advantage.

The synthesis of 2-cyclopentyl-1-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidin-1-yl}ethan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the thiadiazole-furan hybrid through a cyclization reaction. This intermediate is then functionalized with the piperidine ring via nucleophilic substitution or other coupling reactions. Finally, the cyclopentyl group is introduced through a Grignard reaction or another suitable method. Each step must be carefully optimized to minimize side reactions and maximize product integrity.

The pharmacokinetic profile of 2-cyclopentyl-1-{4-5-(furan-2-yli)-1,3,4-thiadiazol}-2-yloxy)piperidin ethanone has been evaluated in both in vitro and in vivo studies. These studies have shown that the compound exhibits good oral bioavailability and distributes widely throughout various tissues. The half-life of the compound in plasma is sufficient for once-daily dosing, which would enhance patient compliance in clinical settings. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The development of 2-cyclopentyl}-1-{(4H)-[5-(furan - 2 yl)- 1 , 3 , 4 - thiadiazol - 2 yl] - piperidin - 1 yl} ethan - 1 one represents a significant step forward in rational drug design. By combining multiple pharmacophoric elements into a single molecular entity, this compound offers a synergistic approach to therapy. The integration of structural features from known bioactive molecules has allowed researchers to create a novel entity with enhanced therapeutic potential. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in precision medicine.

Future research on CAS No 1171394 - 45 - 8 will focus on further optimizing its pharmacological properties through structure-based drug design techniques. Computational modeling and high-throughput screening will be employed to identify analogs with improved potency and selectivity. Additionally, clinical trials will be initiated to evaluate its efficacy and safety in human patients with relevant diseases. The successful development of this compound could pave the way for new treatments targeting cancer and inflammation.